Cas no 135656-45-0 (magnesium(2+) ion bis(2-carbonoperoxoylbenzoate) hexahydrate)

• Product Name: magnesium(2+) ion bis(2-carbonoperoxoylbenzoate) hexahydrate
• CAS No: 135656-45-0
• MF: C₈H₈MgO₆
• MW: 224.450523376465
• MDL: MFCD30345350
• CID: 5237798
• PubChem ID: 54716542
• Update Time: 2025-06-10

magnesium(2+) ion bis(2-carbonoperoxoylbenzoate) hexahydrate Chemical and Physical Properties

Names and Identifiers

• Benzenecarboperoxoic acid, 2-carboxy-, magnesium salt (2:1), dodecahydrate (9CI)
• magnesium(2+) ion bis(2-carbonoperoxoylbenzoate) hexahydrate

• MDL： MFCD30345350
• Inchi： 1S/C8H6O5.Mg.H2O.2H/c9-7(10)5-3-1-2-4-6(5)8(11)13-12;;;;/h1-4,12H,(H,9,10);;1H2;;
• InChI Key： DSDXFPXPSMWCDC-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1C(=O)O)(=O)OO.[Mg].O

Computed Properties

• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 33
• Rotatable Bond Count: 6

Additional information on magnesium(2+) ion bis(2-carbonoperoxoylbenzoate) hexahydrate

Magnesium(2+) Ion Bis(2-Carbonoperoxoylbenzoate) Hexahydrate: A Comprehensive Overview

Magnesium(2+) ion bis(2-carbonoperoxoylbenzoate) hexahydrate (CAS No. 135656-45-0) is a complex inorganic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and environmental chemistry. This compound is characterized by its intricate molecular structure, which consists of magnesium ions coordinated with bis(2-carbonoperoxoylbenzoate) ligands and six water molecules of hydration.

The molecular formula of magnesium(2+) ion bis(2-carbonoperoxoylbenzoate) hexahydrate is Mg(C14H10O8)2·6H2O. The molecular weight is approximately 634.68 g/mol. The compound's chemical structure features a central magnesium ion surrounded by two bis(2-carbonoperoxoylbenzoate) ligands, each containing a peroxo group and a benzene ring. The six water molecules of hydration further stabilize the complex, contributing to its unique physical and chemical properties.

Recent research studies have explored the potential applications of this compound in various fields. In the pharmaceutical industry, magnesium(2+) ion bis(2-carbonoperoxoylbenzoate) hexahydrate has shown promise as a drug delivery system due to its ability to form stable complexes with various therapeutic agents. The peroxo groups in the ligands can undergo controlled decomposition, releasing active drug molecules in a targeted manner. This property makes it an attractive candidate for developing novel drug delivery systems that can improve the efficacy and reduce the side effects of existing medications.

In materials science, this compound has been investigated for its potential use in the development of advanced materials with enhanced mechanical and thermal properties. The presence of peroxo groups and the coordination of magnesium ions contribute to the formation of robust and stable structures, which can be tailored for specific applications such as catalyst supports, sensors, and functional coatings.

Environmental chemistry is another area where magnesium(2+) ion bis(2-carbonoperoxoylbenzoate) hexahydrate has shown significant potential. Research has demonstrated that this compound can be used as an environmentally friendly oxidizing agent in various chemical processes. The controlled release of oxygen from the peroxo groups can facilitate oxidation reactions while minimizing the formation of harmful byproducts. This makes it a viable alternative to traditional oxidizing agents that may pose environmental risks.

The synthesis of magnesium(2+) ion bis(2-carbonoperoxoylbenzoate) hexahydrate typically involves the reaction of magnesium salts with appropriate peroxo-containing ligands under controlled conditions. The process requires careful optimization to ensure high yields and purity levels. Recent advancements in synthetic methods have led to more efficient and scalable production processes, making it feasible for large-scale applications.

Characterization techniques such as X-ray diffraction (XRD), nuclear magnetic resonance (NMR), and Fourier-transform infrared spectroscopy (FTIR) have been extensively used to study the structure and properties of this compound. These techniques provide valuable insights into the molecular arrangement, coordination environment, and functional groups present in the complex.

In terms of stability, magnesium(2+) ion bis(2-carbonoperoxoylbenzoate) hexahydrate exhibits good thermal stability up to certain temperatures but can decompose upon exposure to high heat or strong acids. Understanding these stability limits is crucial for optimizing its use in various applications.

Safety considerations are also an important aspect when handling this compound. While it is not classified as a hazardous material, proper safety protocols should be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and storing the compound in a cool, dry place away from incompatible materials.

In conclusion, magnesium(2+) ion bis(2-carbonoperoxoylbenzoate) hexahydrate (CAS No. 135656-45-0) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and environmental chemistry. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities, this compound is poised to play a significant role in advancing various scientific fields.